Cas no 52217-60-4 (1,8-Bis(triethoxysilyl)octane)

1,8-Bis(triethoxysilyl)octane is a bifunctional organosilane compound featuring two triethoxysilyl groups linked by an octane chain. This structure enables strong crosslinking with inorganic substrates, such as glass, metals, and minerals, while providing organic compatibility for polymer matrices. Its dual functionality enhances adhesion promotion, surface modification, and filler dispersion in composite materials. The ethoxy groups facilitate hydrolysis and condensation reactions, forming stable siloxane bonds with substrates. Applications include coatings, adhesives, and rubber reinforcement, where improved mechanical properties and durability are critical. The extended alkyl spacer offers flexibility, reducing brittleness in cured systems. This compound is particularly useful in high-performance materials requiring tailored interfacial properties.
1,8-Bis(triethoxysilyl)octane structure
1,8-Bis(triethoxysilyl)octane structure
Product Name:1,8-Bis(triethoxysilyl)octane
CAS No:52217-60-4
MF:C20H46O6Si2
MW:438.746649265289
MDL:MFCD01320938
CID:56185
PubChem ID:22559815
Update Time:2025-06-07

1,8-Bis(triethoxysilyl)octane Chemical and Physical Properties

Names and Identifiers

    • 1,8-Bis(triethoxysilyl)octane
    • triethoxy(8-triethoxysilyloctyl)silane
    • 3,14-Dioxa-4,13-disilahexadecane,4,4,13,13-tetraethoxy
    • 4,4,13,13-Tetraethoxy-3,14-dioxa-4,13-disilahexadecan
    • 4,4,13,13-Tetraethoxy-3,14-dioxa-4,13-disilahexadecane
    • P196
    • 3,14-Dioxa-4,13-disilahexadecane,4,4,13,13-tetraethoxy-
    • BIS(TRIETHOXYSILYL)OCTANE
    • AKOS025310972
    • FT-0745518
    • 52217-60-4
    • CCA21760
    • MFCD01320938
    • SCHEMBL137514
    • DTXSID30626459
    • A923929
    • 3,14-Dioxa-4,13-disilahexadecane, 4,4,13,13-tetraethoxy-
    • OSAJVUUALHWJEM-UHFFFAOYSA-N
    • MDL： MFCD01320938
    • Inchi： 1S/C20H46O6Si2/c1-7-21-27(22-8-2,23-9-3)19-17-15-13-14-16-18-20-28(24-10-4,25-11-5)26-12-6/h7-20H2,1-6H3
    • InChI Key： OSAJVUUALHWJEM-UHFFFAOYSA-N
    • SMILES： [Si](CCCCCCCC[Si](OCC)(OCC)OCC)(OCC)(OCC)OCC

Computed Properties

  • Exact Mass: 438.28300
  • Monoisotopic Mass: 438.28329225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 21
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 0.926
  • Boiling Point: 130-133 °C0.5 mm Hg(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.456(lit.)
  • PSA: 55.38000
  • LogP: 5.42380
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,8-Bis(triethoxysilyl)octane Security Information

1,8-Bis(triethoxysilyl)octane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

1,8-Bis(triethoxysilyl)octane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S25068-5g
1,8-Bis(triethoxysilyl)octane
 52217-60-4
5g
 ￡20.00 2022-02-28
Fluorochem
S25068-25g
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 52217-60-4
25g
 ￡52.00 2022-02-28
Fluorochem
S25068-100g
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100g
 ￡168.00 2022-02-28
abcr
AB128299-25 g
Bis(triethoxysilyl)octane, 97%; .
 52217-60-4 97%
25 g
 €50.70 2023-07-20
abcr
AB128299-100 g
Bis(triethoxysilyl)octane, 97%; .
 52217-60-4 97%
100 g
 €165.60 2023-07-20
abcr
AB128299-25g
Bis(triethoxysilyl)octane, 97%; .
 52217-60-4 97%
25g
 €52.00 2025-04-18
abcr
AB128299-100g
Bis(triethoxysilyl)octane, 97%; .
 52217-60-4 97%
100g
 €165.00 2025-04-18
1PlusChem
1P00DEFW-25g
1,8-Bis(triethoxysilyl)octane
 52217-60-4 97%
25g
 $276.00 2024-04-30
A2B Chem LLC
AG24444-25g
4,4,13,13-Tetraethoxy-3,14-dioxa-4,13-disilahexadecane
 52217-60-4 97%
25g
 $308.00 2024-04-19
Ambeed
A1371120-100g
4,4,13,13-Tetraethoxy-3,14-dioxa-4,13-disilahexadecane
 52217-60-4 98%
100g
 $991.0 2025-04-18

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